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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-(4-Hydroxyphenoxy)benzoic
acid, a molecule of interest in materials science and potentially in pharmaceutical

development. This document details its physicochemical properties, outlines a probable

synthesis methodology, and explores its primary application in the formulation of advanced

polymers. While direct biological data on the compound is limited, this guide also touches upon

the known biological activities of its parent compound, 4-hydroxybenzoic acid, to provide a

broader context for future research.

Introduction
4-(4-Hydroxyphenoxy)benzoic acid is an aromatic carboxylic acid characterized by a

phenoxy linkage between a hydroquinone and a benzoic acid moiety. Its rigid structure and the

presence of functional groups at both ends of the molecule make it a valuable monomer for the

synthesis of high-performance polymers, particularly liquid crystal polymers (LCPs). While its

historical discovery is not prominently documented, its synthesis logically follows from

established chemical reactions like the Ullmann condensation. This guide aims to consolidate

the available technical information on this compound to support its application in research and

development.
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Physicochemical Properties
A summary of the key physicochemical properties of 4-(4-Hydroxyphenoxy)benzoic acid is

presented in the table below. These properties are crucial for understanding its behavior in

various chemical and physical processes.

Property Value Reference

Molecular Formula C₁₃H₁₀O₄ [1]

Molecular Weight 230.22 g/mol [1]

Melting Point 196 °C [1]

Boiling Point 427.8 ± 30.0 °C at 760 mmHg [1]

Physical Form Solid [1]

Purity ≥98% [1]

Storage Temperature 4°C, under nitrogen [1]

Synthesis and Experimental Protocols
The synthesis of 4-(4-Hydroxyphenoxy)benzoic acid is not widely detailed in readily available

literature. However, based on the synthesis of analogous diaryl ethers, the Ullmann

condensation is a highly probable and effective method. This reaction involves the copper-

catalyzed coupling of an aryl halide with a phenol.

Proposed Synthesis Workflow: Ullmann Condensation
A likely synthetic route involves the reaction of a salt of 4-bromobenzoic acid with hydroquinone

in the presence of a copper catalyst. Protecting groups may be necessary for the hydroxyl and

carboxyl groups to prevent side reactions.
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Reactants

Reaction Conditions

Hydroquinone

Copper Catalyst (e.g., CuI)

Ullmann
Condensation

4-Bromobenzoic Acid

4-(4-Hydroxyphenoxy)benzoic Acid

Base (e.g., K2CO3) High-boiling polar solvent (e.g., DMF, DMSO) Elevated Temperature

Purification
(e.g., Recrystallization)
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4-(4-Hydroxyphenoxy)benzoic Acid

Polycondensation

Co-monomer
(e.g., another hydroxybenzoic acid)

Liquid Crystal Polymer

Melt Processing

High-Performance Plastic Components

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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